Cas no 1189106-50-0 (7-Bromo-4-chloro-8-methylquinoline)

• Product Name: 7-Bromo-4-chloro-8-methylquinoline
• CAS No: 1189106-50-0
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• MDL: MFCD12674986
• CID: 2602635
• PubChem ID: 329773638
• Update Time: 2025-10-16

7-Bromo-4-chloro-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-8-methylquinoline
• E78404
• MFCD12674986
• SB68601
• 7-Bromo-4-chloro-8-methylquinoline, AldrichCPR
• BS-53134
• DTXSID40670928
• AKOS025394217
• CS-0200435
• UPJFHRDSKRYSLG-UHFFFAOYSA-N
• 1189106-50-0
• SCHEMBL15011055
• DTXCID40621677
• 802-593-9

• MDL： MFCD12674986
• Inchi： 1S/C10H7BrClN/c1-6-8(11)3-2-7-9(12)4-5-13-10(6)7/h2-5H,1H3
• InChI Key： UPJFHRDSKRYSLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=CN=C2C=1C)Cl

Computed Properties

• Exact Mass: 254.94504g/mol
• Monoisotopic Mass: 254.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

7-Bromo-4-chloro-8-methylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Additional information on 7-Bromo-4-chloro-8-methylquinoline

7-Bromo-4-chloro-8-methylquinoline (CAS No. 1189106-50-0): A Comprehensive Overview

7-Bromo-4-chloro-8-methylquinoline, identified by the CAS registry number 1189106-50-0, is a heterocyclic aromatic compound belonging to the quinoline family. This compound is characterized by its unique structure, which includes a quinoline ring system with substituents at positions 4, 7, and 8. The presence of bromine, chlorine, and methyl groups introduces distinct chemical properties, making it a subject of interest in various scientific and industrial applications.

The molecular formula of 7-Bromo-4-chloro-8-methylquinoline is C₁₂H₉BrClN, with a molecular weight of approximately 335.63 g/mol. Its structure consists of a benzene ring fused to a pyridine ring, with substituents at specific positions that influence its electronic properties and reactivity. The bromine atom at position 7 and the chlorine atom at position 4 contribute to the compound's electron-withdrawing effects, while the methyl group at position 8 introduces an electron-donating effect. This balance of substituents makes the compound versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of 7-Bromo-4-chloro-8-methylquinoline in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The ability to modify the substituents on the quinoline ring allows for fine-tuning of pharmacokinetic properties, making it a valuable starting material for drug discovery.

In addition to its medicinal applications, 7-Bromo-4-chloro-8-methylquinoline has found utility in materials science. Its aromaticity and heterocyclic nature make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can be incorporated into organic field-effect transistors (OFETs), offering improved charge transport properties. This highlights its potential in advancing next-generation electronic devices.

The synthesis of 7-Bromo-4-chloro-8-methylquinoline typically involves multi-step organic reactions, often utilizing Friedlander annulation or other cyclization techniques. These methods allow for precise control over the substitution pattern on the quinoline ring, ensuring high purity and structural integrity. The use of modern catalytic systems has further enhanced the efficiency and scalability of these synthetic routes, making the compound more accessible for large-scale applications.

From an environmental perspective, understanding the fate and transport of CAS No. 1189106-50-0 in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradation pathways and toxicity profiles under various environmental conditions. These studies aim to provide insights into sustainable practices for handling and disposing of this compound, ensuring minimal ecological disruption.

In conclusion, 7-Bromo-4-chloro-8-methylquinoline (CAS No. 1189106-50-0) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and tunable properties make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.